CX-5011 (sodium salt)
CX-5011 (sodium salt)
CX-5011 is a highly selective and potent inhibitor of protein kinase CK2 (IC50 = 0.175 nM for native CK2), a pro-survival and anti-apoptotic kinase highly expressed in cancer cells. It was highly selective for CK2 over a panel of 235 protein kinases. It induces apoptosis, has anticancer properties in vitro, and appears to overcome the drug resistance phenotype that is partially induced by CK2.
Brand Name:
Vulcanchem
CAS No.:
1333382-30-1
VCID:
VC0162744
InChI:
InChI=1S/C20H12N4O2.Na/c1-2-12-4-3-5-14(8-12)23-19-18-16(10-21-11-22-18)15-7-6-13(20(25)26)9-17(15)24-19;/h1,3-11H,(H,23,24)(H,25,26);/q;+1/p-1
SMILES:
C#CC1=CC(=CC=C1)NC2=NC3=C(C=CC(=C3)C(=O)[O-])C4=CN=CN=C42.[Na+]
Molecular Formula:
C20H11N4NaO2
Molecular Weight:
362.324
CX-5011 (sodium salt)
CAS No.: 1333382-30-1
Reference Standards
VCID: VC0162744
Molecular Formula: C20H11N4NaO2
Molecular Weight: 362.324
| CAS No. | 1333382-30-1 |
|---|---|
| Product Name | CX-5011 (sodium salt) |
| Molecular Formula | C20H11N4NaO2 |
| Molecular Weight | 362.324 |
| IUPAC Name | sodium;5-(3-ethynylanilino)pyrimido[4,5-c]quinoline-8-carboxylate |
| Standard InChI | InChI=1S/C20H12N4O2.Na/c1-2-12-4-3-5-14(8-12)23-19-18-16(10-21-11-22-18)15-7-6-13(20(25)26)9-17(15)24-19;/h1,3-11H,(H,23,24)(H,25,26);/q;+1/p-1 |
| Standard InChIKey | FSIFELDKZUCPMJ-UHFFFAOYSA-M |
| SMILES | C#CC1=CC(=CC=C1)NC2=NC3=C(C=CC(=C3)C(=O)[O-])C4=CN=CN=C42.[Na+] |
| Description | CX-5011 is a highly selective and potent inhibitor of protein kinase CK2 (IC50 = 0.175 nM for native CK2), a pro-survival and anti-apoptotic kinase highly expressed in cancer cells. It was highly selective for CK2 over a panel of 235 protein kinases. It induces apoptosis, has anticancer properties in vitro, and appears to overcome the drug resistance phenotype that is partially induced by CK2. |
| Synonyms | 5-[(3-ethynylphenyl)amino]-pyrimido[4,5-c]quinoline-8-carboxylic acid, monosodium salt |
| Reference | 1.Battistutta, R.,Cozza, G.,Pierre, F., et al. Unprecedented selectivity and structural determinants of a new class of protein kinase CK2 inhibitors in clinical trials for the treatment of cancer. Biochemistry 50(39), 8478-8488 (2011). |
| PubChem Compound | 70702100 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume